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Compound of Interest

N-(1-hydroxypropan-2-
Compound Name:
yl)benzamide

Cat. No.: B1587895

Following a comprehensive review of available scientific literature, it has been determined that
N-(1-hydroxypropan-2-yl)benzamide is not currently established as a molecular probe with a
defined biological target or a validated protocol for its use in research applications. While the
broader class of benzamide derivatives has been explored for various therapeutic properties,
specific data on N-(1-hydroxypropan-2-yl)benzamide as a tool for probing biological systems
is not present in the public domain.

Lack of Specific Target and Mechanism of Action

A critical requirement for a molecular probe is a well-characterized interaction with a specific
biological target, such as a receptor or enzyme. This allows researchers to use the probe to
investigate the function and signaling of that target. Despite extensive searches, no studies
were found that identify a specific binding partner for N-(1-hydroxypropan-2-yl)benzamide or
delineate its mechanism of action.

One structurally related compound, N-(1-hydroxy-1-phenylpropan-2-yl)benzamide, has been
noted as a potential modulator of sphingosine-1-phosphate (S1P) receptors.[1] S1P receptors
are G protein-coupled receptors that play crucial roles in various physiological processes,
including immune cell trafficking, cell migration, and proliferation. Modulation of S1P receptors
is a therapeutic strategy for autoimmune diseases. However, the presence of a phenyl group in
this related compound is a significant structural difference. This variation can profoundly impact
the compound's pharmacological properties, and therefore, the activity of N-(1-hydroxy-1-
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phenylpropan-2-yl)benzamide cannot be extrapolated to N-(1-hydroxypropan-2-
yl)benzamide.

General Biological Activity of Benzamide
Derivatives

The benzamide chemical scaffold is a common feature in many biologically active molecules.
Various derivatives have been synthesized and investigated for a wide range of
pharmacological effects, including:

o Antimicrobial Activity: Some benzamide derivatives have shown efficacy against bacteria and
fungi.

o Antitumor Activity: Certain benzamides have been explored as potential anticancer agents.
» Neuroleptic Effects: The benzamide structure is found in some antipsychotic drugs.

While these general activities are noted for the broader class of compounds, they do not
provide the specificity required for N-(1-hydroxypropan-2-yl)benzamide to be used as a
precise molecular probe.

Conclusion

In summary, there is no scientific basis to support the creation of detailed application notes or
protocols for the use of N-(1-hydroxypropan-2-yl)benzamide as a molecular probe at this
time. The absence of a known biological target, quantitative binding data, and established
experimental use precludes its application as a specific research tool. Researchers interested
in a particular biological pathway, such as S1P receptor signaling, should refer to validated and
characterized probes for those targets. Further research would be required to determine if N-(1-
hydroxypropan-2-yl)benzamide has any specific biological activity that could be harnessed
for its use as a molecular probe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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